Cas no 1281759-10-1 (cis-4-(chloroacetyl)-2,6-dimethylmorpholine)

• Product Name: cis-4-(chloroacetyl)-2,6-dimethylmorpholine
• CAS No: 1281759-10-1
• MDL: MFCD14702881
• CID: 4586000
• Update Time: 2025-05-20

cis-4-(chloroacetyl)-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• cis-4-(chloroacetyl)-2,6-dimethylmorpholine

• MDL： MFCD14702881

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on cis-4-(chloroacetyl)-2,6-dimethylmorpholine

Comprehensive Overview of cis-4-(chloroacetyl)-2,6-dimethylmorpholine (CAS No. 1281759-10-1)

cis-4-(chloroacetyl)-2,6-dimethylmorpholine (CAS No. 1281759-10-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This morpholine derivative is characterized by its unique chloroacetyl functional group, which imparts distinct reactivity and potential applications. The compound's cis-configuration and dimethyl substitution on the morpholine ring contribute to its stereochemical specificity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for morpholine derivatives like cis-4-(chloroacetyl)-2,6-dimethylmorpholine has surged due to their versatility in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially those targeting neurological and metabolic disorders. The compound's chloroacetyl group allows for facile nucleophilic substitution reactions, enabling the synthesis of diverse analogs with potential therapeutic benefits.

From an agrochemical perspective, cis-4-(chloroacetyl)-2,6-dimethylmorpholine has shown promise as a precursor for novel crop protection agents. Its structural features align with current trends in sustainable agriculture, where low-toxicity and high-efficiency compounds are prioritized. The morpholine core is known to enhance systemic movement in plants, making derivatives of this compound candidates for next-generation fungicides and herbicides.

The synthesis of CAS 1281759-10-1 typically involves the chloroacetylation of 2,6-dimethylmorpholine under controlled conditions to maintain the cis-selectivity. Recent advancements in green chemistry have focused on optimizing this process to reduce byproducts and improve atom economy. These developments resonate with the growing emphasis on environmentally friendly synthesis in the chemical industry.

Analytical characterization of cis-4-(chloroacetyl)-2,6-dimethylmorpholine employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and stereochemical integrity, which are critical for its applications. The crystalline nature of this compound facilitates its handling and storage, addressing common challenges in fine chemical manufacturing.

In the context of drug delivery systems, the morpholine moiety of CAS 1281759-10-1 has attracted attention for its potential to improve bioavailability. The lipophilic-hydrophilic balance imparted by the dimethylmorpholine structure may enhance membrane permeability, a hot topic in pharmacokinetic optimization. This aligns with current searches for "how to improve drug absorption" and "novel drug carrier technologies."

The stability profile of cis-4-(chloroacetyl)-2,6-dimethylmorpholine under various pH conditions makes it suitable for formulation development. Recent studies have explored its compatibility with common pharmaceutical excipients, addressing frequent queries about "compound stability in dosage forms." The chloroacetyl group's reactivity can be strategically utilized for prodrug design, another area of growing interest in medicinal chemistry.

From a commercial standpoint, the global market for specialty chemicals like 1281759-10-1 is expanding, driven by increased R&D investment in both pharmaceuticals and agrochemicals. Suppliers are focusing on custom synthesis and scale-up capabilities to meet diverse research needs. This responds to frequent searches for "reliable morpholine derivative suppliers" and "bulk specialty chemical manufacturers."

Regulatory considerations for cis-4-(chloroacetyl)-2,6-dimethylmorpholine emphasize proper handling procedures and material safety documentation. While not classified as hazardous under normal conditions, appropriate laboratory practices should be followed, reflecting the chemical industry's focus on occupational safety standards.

Future research directions for this compound may explore its potential in catalysis and material science applications. The combination of hydrogen-bond accepting morpholine nitrogen and electrophilic chloroacetyl group presents opportunities for developing novel functional materials. This intersects with trending topics like "smart materials design" and "molecular engineering."

In conclusion, cis-4-(chloroacetyl)-2,6-dimethylmorpholine (CAS No. 1281759-10-1) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its unique structural features and reactivity profile position it as a valuable tool for researchers addressing contemporary challenges in drug discovery, agricultural chemistry, and material development. As synthetic methodologies advance and application research expands, this compound is likely to maintain its relevance in cutting-edge chemical innovation.